3-(3-oxo-3-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}propyl)-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-[3-oxo-3-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]propyl]quinazolin-4-one
• InChI: InChI=1S/C20H24N6O2/c27-19(6-9-25-16-21-18-5-2-1-4-17(18)20(25)28)24-13-10-23(11-14-24)12-15-26-8-3-7-22-26/h1-5,7-8,16H,6,9-15H2
• InChI Key: HSHOPCMSOHRCNX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=CC=N2)C(=O)CCN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol

Description

The compound you mentioned contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities and are used as a scaffold in the development of new drugs.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques such as NMR and IR. For instance, the presence of a carbonyl group (C=O) can be confirmed by a peak in the IR spectrum around 1600-1700 cm^-1.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Pyrazole derivatives are known to undergo a variety of chemical reactions due to the presence of the pyrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For example, the melting point can be determined using a melting point apparatus, and the solubility can be determined using various solvents.

Scientific Research Applications

Neurotoxicity Assessment

• Application : Researchers have investigated the neurotoxic potential of this pyrazoline derivative on acetylcholinesterase (AchE) activity in the brain of alevins (young fish). .

Antibacterial and Antifungal Properties

• .

Metal Ion Extraction and Spectrophotometric Determination

• .

Anti-Tubercular Activity

• .

Antioxidant and Antitumor Properties

• Application : While specific studies on this compound are lacking, its structural features suggest potential antioxidant and antitumor activities. .

Alkaline Phosphatase Inhibition

• .

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Some pyrazole derivatives have been found to inhibit certain enzymes, which can lead to various biological effects.

Safety and Hazards

The safety and hazards of a compound depend on its structure and biological activity. Some pyrazole derivatives have been found to be non-toxic against certain cell lines.

Future Directions

The future directions in the study of pyrazole derivatives include the synthesis of new derivatives with improved biological activities and the investigation of their mechanisms of action.